Cas no 2248401-32-1 (5-Aminospiro[2.3]hexane-2-carboxylic acid;hydrochloride)

• Product Name: 5-Aminospiro[2.3]hexane-2-carboxylic acid;hydrochloride
• CAS No: 2248401-32-1
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 5411776
• PubChem ID: 137888304
• Update Time: 2025-06-25

5-Aminospiro[2.3]hexane-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-AMINOSPIRO[2.3]HEXANE-1-CARBOXYLIC ACID HCL
• 2248401-32-1
• EN300-6497217
• 5-aminospiro[2.3]hexane-1-carboxylic acid hydrochloride
• 5-Aminospiro[2.3]hexane-2-carboxylic acid;hydrochloride
• AT30211
• Z3399257122

• Inchi： 1S/C7H11NO2.ClH/c8-4-1-7(2-4)3-5(7)6(9)10;/h4-5H,1-3,8H2,(H,9,10);1H
• InChI Key： IKXRSHMDBKBAPK-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CC21CC(C2)N)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-Aminospiro[2.3]hexane-2-carboxylic acid;hydrochloride

Recent Advances in the Study of 5-Aminospiro[2.3]hexane-2-carboxylic acid;hydrochloride (CAS: 2248401-32-1)

The compound 5-Aminospiro[2.3]hexane-2-carboxylic acid;hydrochloride (CAS: 2248401-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic amino acid derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutics. Recent studies have focused on its unique structural properties, which may contribute to enhanced binding affinity and metabolic stability in drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic routes and pharmacological properties of 5-Aminospiro[2.3]hexane-2-carboxylic acid;hydrochloride. The researchers developed an optimized synthetic protocol that improved yield and purity compared to previous methods. The study also demonstrated the compound's potential as a constrained amino acid analog in peptide-based drug design, showing promising results in enhancing peptide stability against enzymatic degradation.

In the context of central nervous system (CNS) drug development, recent preclinical studies have explored the use of this compound as a key intermediate in the synthesis of GABA receptor modulators. The spirocyclic structure appears to confer favorable blood-brain barrier penetration properties while maintaining target specificity. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the compound's potential in neurological disorder treatments.

From a chemical biology perspective, researchers have been investigating the conformational constraints imposed by the spiro[2.3]hexane scaffold. Computational modeling studies suggest that this structure may help stabilize specific bioactive conformations in peptide mimetics, potentially leading to improved drug-target interactions. These insights were detailed in a recent publication in Bioorganic & Medicinal Chemistry Letters.

The pharmaceutical industry has shown growing interest in 5-Aminospiro[2.3]hexane-2-carboxylic acid;hydrochloride, with several patent applications filed in 2023-2024 for its use in various therapeutic areas. These include applications in pain management, neurodegenerative diseases, and metabolic disorders. The compound's versatility as a synthetic building block continues to make it a valuable asset in medicinal chemistry programs.

Current challenges in the field include optimizing large-scale synthesis methods and further characterizing the compound's physicochemical properties. Ongoing research aims to establish comprehensive structure-activity relationship (SAR) data to guide its application in drug discovery. As these studies progress, 5-Aminospiro[2.3]hexane-2-carboxylic acid;hydrochloride is poised to play an increasingly important role in the development of next-generation therapeutics.